Cas no 926253-94-3 (2-(furan-3-ylformamido)acetic acid)

2-(Furan-3-ylformamido)acetic acid is a furan-based carboxylic acid derivative characterized by its unique structural features, combining a furan ring with an acetamido linker. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The presence of both the furan heterocycle and the carboxylic acid functionality allows for further derivatization, enabling applications in the development of bioactive molecules or functional materials. Its well-defined structure and reactivity make it suitable for use in peptide coupling reactions or as a building block in heterocyclic synthesis. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for experimental use.
2-(furan-3-ylformamido)acetic acid structure
926253-94-3 structure
Product Name:2-(furan-3-ylformamido)acetic acid
CAS No:926253-94-3
MF:C7H7NO4
MW:169.134782075882
CID:4665591
PubChem ID:16776778
Update Time:2025-08-03

2-(furan-3-ylformamido)acetic acid Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-(3-furanylcarbonyl)-
    • 2-(Furan-3-ylformamido)acetic acid
    • 2-(furan-3-ylformamido)acetic acid
    • Inchi: 1S/C7H7NO4/c9-6(10)3-8-7(11)5-1-2-12-4-5/h1-2,4H,3H2,(H,8,11)(H,9,10)
    • InChI Key: YRFHPHVTCBZHGL-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CNC(C1C=COC=1)=O

Computed Properties

  • Exact Mass: 169.03750770g/mol
  • Monoisotopic Mass: 169.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 79.5Ų

2-(furan-3-ylformamido)acetic acid Pricemore >>

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Additional information on 2-(furan-3-ylformamido)acetic acid

Comprehensive Guide to 2-(furan-3-ylformamido)acetic acid (CAS No. 926253-94-3): Properties, Applications, and Market Insights

2-(furan-3-ylformamido)acetic acid (CAS No. 926253-94-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique furan-3-ylformamido moiety, serves as a versatile building block in synthetic chemistry. Its molecular structure combines a furan ring with an acetic acid derivative, making it an intriguing subject for researchers exploring novel bioactive molecules.

The growing interest in heterocyclic compounds like 2-(furan-3-ylformamido)acetic acid stems from their diverse applications in drug discovery and material innovation. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such compounds, as they often serve as intermediates in environmentally friendly processes. Researchers are particularly interested in its potential as a precursor for biodegradable materials and pharmaceutical intermediates, aligning with global demands for sustainable solutions.

From a chemical perspective, 2-(furan-3-ylformamido)acetic acid exhibits interesting properties that make it valuable for various applications. Its furan ring provides electron-rich characteristics, while the acetic acid component offers reactivity for further derivatization. These features have led to its exploration in medicinal chemistry, where it may contribute to the development of new therapeutic agents. The compound's solubility profile and stability under various conditions make it particularly useful in organic synthesis workflows.

The pharmaceutical industry has shown particular interest in CAS 926253-94-3 due to its potential as a building block for drug candidates. Current research focuses on its incorporation into molecules targeting various biological pathways. The furan moiety is known to interact with multiple biological targets, making derivatives of this compound potentially valuable in addressing unmet medical needs. This aligns with the increasing demand for novel drug scaffolds in the pharmaceutical sector.

In material science, 2-(furan-3-ylformamido)acetic acid has emerged as a promising candidate for developing functional materials. Its ability to participate in polymerization reactions and form stable complexes with various metals opens possibilities for creating advanced materials with tailored properties. Researchers are investigating its use in smart materials that respond to environmental stimuli, a hot topic in contemporary materials research.

The synthesis and application of 2-(furan-3-ylformamido)acetic acid also align with current trends in computational chemistry and AI-assisted drug discovery. Many researchers are using molecular modeling techniques to predict the behavior and potential applications of this compound before conducting laboratory experiments. This approach significantly accelerates the discovery process and reduces research costs, making compounds like CAS 926253-94-3 particularly attractive for innovation-driven industries.

Market analysis indicates growing demand for specialized compounds like 2-(furan-3-ylformamido)acetic acid, particularly in regions with strong pharmaceutical and material science sectors. The compound's versatility and potential for customization make it valuable for companies developing patented formulations and proprietary technologies. As intellectual property protection becomes increasingly important in these industries, the strategic value of such building block compounds continues to rise.

Quality control and characterization of 2-(furan-3-ylformamido)acetic acid are critical aspects of its commercial and research applications. Advanced analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, are routinely employed to ensure purity and verify structural integrity. These quality assurance measures are particularly important when the compound is used in sensitive applications such as pharmaceutical development.

From a regulatory perspective, 2-(furan-3-ylformamido)acetic acid is generally regarded as safe for research and industrial use when handled according to standard laboratory protocols. Its classification and handling requirements may vary by jurisdiction, so users should always consult local regulations before working with this compound. The growing emphasis on chemical safety and responsible research practices has made proper compound handling an increasingly important consideration for all stakeholders.

The future outlook for 2-(furan-3-ylformamido)acetic acid appears promising, with potential applications continuing to emerge across multiple scientific disciplines. As research into bio-based materials and targeted therapeutics advances, the demand for specialized intermediates like this compound is expected to grow. Ongoing developments in synthetic methodology and process optimization may further enhance its accessibility and utility for researchers worldwide.

For researchers and industry professionals seeking detailed technical information about CAS 926253-94-3, numerous scientific databases and specialized chemical suppliers provide comprehensive data sheets and analytical reports. The compound's growing importance in various fields has led to increased availability from reputable sources, supporting its continued investigation and application in cutting-edge research and development projects.

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